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Compound of Interest

Compound Name: 5-Phenyltetradecane

Cat. No.: B14179997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 5-
phenyltetradecane, with a specific focus on its boiling point and density. Due to the limited

availability of experimental data for 5-phenyltetradecane, this document also includes data for

structurally related isomers to provide a reliable reference framework. Furthermore, detailed

experimental protocols for the determination of these properties are outlined to support

research and development activities.

Physical Properties of Phenyltetradecane Isomers
While specific experimental data for 5-phenyltetradecane is not readily available in public

literature, the physical properties of other phenyltetradecane isomers, such as 1-

phenyltetradecane and 2-phenyltetradecane, have been reported. These values serve as a

strong basis for estimating the properties of 5-phenyltetradecane, as the boiling point and

density of long-chain alkylbenzene isomers typically exhibit only minor variations with the

position of the phenyl group.

Table 1: Physical Properties of Phenyltetradecane Isomers
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Property
1-
Phenyltetradecane

2-
Phenyltetradecane

5-
Phenyltetradecane

CAS Number 1459-10-5[1] 4534-59-2[2] 4534-56-9[3]

Molecular Formula C₂₀H₃₄[1] C₂₀H₃₄[2] C₂₀H₃₄[3]

Molecular Weight 274.48 g/mol [1] 274.49 g/mol [2] 274.49 g/mol

Boiling Point
359 °C (at 760 mmHg)

[1][4]

355.4 °C (at 760

mmHg)[2]
Not available

Density
0.854 g/mL (at 20 °C)

[1][4]
0.854 g/mL[2] Not available

Experimental Protocols for Physical Property
Determination
Accurate determination of boiling point and density requires precise experimental techniques.

The following protocols describe standard high-precision methods applicable to long-chain

alkylbenzenes like 5-phenyltetradecane.

Boiling Point Determination via Ebulliometry
A precise method for determining the boiling point of hydrocarbons involves measuring the

vapor pressure at different temperatures using an ebulliometer.[5]

Apparatus:

An electrically heated boiler.

A vapor space with a vertical reentrant tube.

A high-precision platinum resistance thermometer.

A condenser.

A system for precise pressure control.
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Procedure:

The purified sample of 5-phenyltetradecane is placed in the boiler.

The system is brought to a specific, stable pressure, maintained automatically.

The sample is heated to its boiling point, and the temperature of the liquid-vapor equilibrium

is recorded with the platinum resistance thermometer.

This measurement is repeated at various fixed pressures.

The experimental data are then correlated using an equation such as the Antoine equation,

log(P) = A - B / (C + T), to determine the normal boiling point at 760 mmHg.[5]

Density Measurement Using a Vibrating Tube
Densimeter
The density of liquid samples can be accurately determined using a vibrating tube densimeter.

This technique is based on measuring the change in the resonant frequency of a U-shaped

tube when it is filled with the sample.[6]

Apparatus:

A vibrating tube densimeter.

A high-precision thermostat for temperature control.

Reference fluids with known densities for calibration (e.g., dry air and pure water).

Procedure:

The densimeter is calibrated using at least two reference fluids of known density.

The sample of 5-phenyltetradecane is injected into the measurement cell, ensuring no air

bubbles are present.

The cell is brought to the desired temperature (e.g., 20 °C) and allowed to stabilize.
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The resonant frequency of the tube filled with the sample is measured.

The density of the sample is calculated from the measured frequency and the calibration

parameters. The uncertainty of such measurements can be as low as 0.2 kg·m⁻³.[6]

Workflow for Physical Property Characterization
The following diagram illustrates a typical experimental workflow for the characterization of the

physical properties of a synthesized or purified organic compound such as 5-
phenyltetradecane.
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Caption: Experimental workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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